Cas no 117639-49-3 (D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxododecyl)oxy]tetradecanoate] (9CI))

• Product name: D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxododecyl)oxy]tetradecanoate] (9CI)
• CAS No: 117639-49-3
• MF: C₄₆H₈₈NO₁₃P
• Molecular Weight: 894.163620000001
• CID: 182950
• PubChem ID: 452298

D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxododecyl)oxy]tetradecanoate] (9CI) Properties

Names and Identifiers

• D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxododecyl)oxy]tetradecanoate] (9CI)
• [(2R,3R,4R,5S,6R)-2-hydroxy-6-(hydroxymethyl)-3-[[(3R)-3-hydroxytetradecanoyl]amino]-5-phosphonooxyoxan-4-yl] (3R)-3-dodecanoyloxytetradecanoate
• D-Glucose,2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate)3-[(3R)-3-[(1-oxododecyl)oxy]tetradecan
• D-Glucose, 2-deoxy-2-((3-hydroxy-1-oxotetradecyl)amino)-, 4-(dihydrogen phosphate) 3-(3-((1-oxododecyl)oxy)tetradecanoate), (2(R),3(R))-
• D-Glucose, 2-deoxy-2-(((3R)-3-hydroxy-1-oxotetradecyl)amino)-, 4-(dihydrogen phosphate) 3-((3R)-3-((1-oxododecyl)oxy)tetradecanoate)
• DTXSID30151852
• GLA-63
• D-Glucose, 2-deoxy-2-[[(3R)-3-hydroxy-1-oxotetradecyl]amino]-, 4-(dihydrogen phosphate) 3-[(3R)-3-[(1-oxododecyl)oxy]tetradecanoate]
• [(2R,3R,4R,5S,6R)-2-hydroxy-6-(hydroxymethyl)-3-[[(3R)-3-hydroxytetradecanoyl]amino]-5-phosphonooxy-tetrahydropyran-4-yl] (3R)-3-dodecanoyloxytetradecanoate
• 117639-49-3
• D-Glucose, 2-deoxy-2-[(3-hydroxy-1-oxotetradecyl)amino]-, 4-(dihydrogen phosphate) 3-[3-[(1-oxododecyl)oxy]tetradecanoate], [2(R),3(R)]-

• Inchi： InChI=1S/C46H88NO13P/c1-4-7-10-13-16-19-22-25-28-31-37(49)34-40(50)47-43-45(44(60-61(54,55)56)39(36-48)58-46(43)53)59-42(52)35-38(32-29-26-23-20-17-14-11-8-5-2)57-41(51)33-30-27-24-21-18-15-12-9-6-3/h37-39,43-46,48-49,53H,4-36H2,1-3H3,(H,47,50)(H2,54,55,56)/t37-,38-,39-,43-,44-,45-,46-/m1/s1
• InChIKey： DAYAMTYNNZHCRO-QLUGXUNDSA-N
• SMILES： CCCCCCCCCCC[C@H](CC(N[C@H]1[C@H](O)O[C@H](CO)[C@@H](OP(=O)(O)O)[C@@H]1OC(C[C@H](OC(CCCCCCCCCCC)=O)CCCCCCCCCCC)=O)=O)O

Computed Properties

• 精确分子量: 893.59964
• 同位素质量: 893.599
• Isotope Atom Count: 0
• 氢键供体数量: 6
• 氢键受体数量: 13
• 重原子数量: 61
• 可旋转化学键数量: 42
• 复杂度: 1160
• 共价键单元数量: 1
• 确定原子立构中心数量: 7
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 218Ų
• XLogP3: 12.4

Experimental Properties

• Density: 1.12
• Boiling Point: °Cat760mmHg
• 闪点: °C
• Refractive Index: 1.512
• PSA: 218.38
• LogP: 10.22630